4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-3-thienyl-1-piperidinecarboxamide

• IUPAC Name: 4-[4-(methoxymethyl)triazol-1-yl]-N-thiophen-3-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H19N5O2S/c1-21-9-12-8-19(17-16-12)13-2-5-18(6-3-13)14(20)15-11-4-7-22-10-11/h4,7-8,10,13H,2-3,5-6,9H2,1H3,(H,15,20)
• InChI Key: YHBAHEZSPVEYQP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(CC2)C(=O)NC3=CSC=C3
• Molecular Formula: C14H19N5O2S
• Molecular Weight: 321.40 g/mol

Description

4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-3-thienyl-1-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MTPTP, and it belongs to the class of piperidinecarboxamide compounds.

Mechanism of Action

The mechanism of action of MTPTP is not fully understood. However, studies have shown that MTPTP can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, MTPTP has been shown to activate certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
MTPTP has been shown to have various biochemical and physiological effects. Studies have shown that MTPTP can induce apoptosis (programmed cell death) in cancer cells. Additionally, MTPTP has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory and painful conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTPTP is its potential therapeutic applications. Additionally, the chemical synthesis of MTPTP has been well-established, making it readily available for laboratory experiments. However, one of the limitations of MTPTP is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of MTPTP. One potential direction is to further investigate its anticancer properties and develop it as a potential cancer therapy. Additionally, the anti-inflammatory and analgesic properties of MTPTP could be further explored for the treatment of inflammatory and painful conditions. Another potential direction is to investigate the potential side effects of MTPTP and its safety profile in humans.
Conclusion
In conclusion, 4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-3-thienyl-1-piperidinecarboxamide is a chemical compound with potential therapeutic applications. Its anticancer, anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential side effects, but MTPTP has the potential to be a valuable addition to the field of medicine.

Scientific Research Applications

MTPTP has been extensively studied for its potential therapeutic applications. One of the most promising applications of MTPTP is in the treatment of cancer. Studies have shown that MTPTP has anticancer properties and can inhibit the growth of cancer cells. Additionally, MTPTP has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the treatment of various diseases.